Cas no 1249860-16-9 (2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine)

• Product Name: 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine
• CAS No: 1249860-16-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6063865
• PubChem ID: 62116810
• Update Time: 2025-05-20

2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-cyclobutoxyethan-1-amine
• EN300-4237195
• 1249860-16-9
• AKOS011396850
• 2-(3-chlorophenyl)-2-cyclobutyloxyethanamine
• 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine

• Inchi： 1S/C12H16ClNO/c13-10-4-1-3-9(7-10)12(8-14)15-11-5-2-6-11/h1,3-4,7,11-12H,2,5-6,8,14H2
• InChI Key： FRCWFEVMKIVOFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CN)OC1CCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine

2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine: A Comprehensive Overview

The compound 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine, identified by the CAS registry number 1249860-16-9, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of ethanamines, which are widely used in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule features a chlorophenyl group attached to a cyclobutyl ether moiety, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine. Researchers have explored various synthetic pathways, including nucleophilic substitution, coupling reactions, and catalytic methods, to optimize the production process. These studies highlight the importance of stereochemistry and regioselectivity in achieving high yields and purity of the compound. The use of microwave-assisted synthesis and continuous flow reactors has also been reported, offering significant improvements in reaction time and energy efficiency.

The structural uniqueness of 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine makes it an attractive candidate for drug discovery programs. Its ability to form hydrogen bonds and its rigid cyclobutane ring contribute to its potential as a bioisostere or a lead compound in medicinal chemistry. Recent studies have investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development. These findings suggest that the compound may exhibit favorable pharmacokinetic profiles, making it suitable for further preclinical testing.

In addition to its pharmaceutical applications, 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine has shown promise in materials science. Its ability to act as a chelating agent or a ligand in coordination chemistry has been explored in recent research. For instance, studies have demonstrated its utility in synthesizing metal-organic frameworks (MOFs) and porous materials with applications in gas storage and catalysis. The compound's versatility in forming different types of chemical bonds makes it a valuable tool for designing advanced materials with tailored properties.

The environmental impact and toxicity profile of 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine have also been subjects of recent research. Ecotoxicological studies have assessed its potential effects on aquatic organisms, soil microbiota, and other environmental systems. These studies emphasize the importance of sustainable practices in chemical synthesis and waste management to minimize ecological risks associated with the compound's production and use.

Looking ahead, the continued exploration of 2-(3-Chlorophenyl)-2-cyclobutyloxyethanamine's properties is expected to unlock new opportunities across multiple industries. Collaborative efforts between academic institutions, pharmaceutical companies, and material science research centers are likely to drive innovation in this area. As research progresses, the compound's role as a key intermediate or active ingredient in novel products will undoubtedly expand.